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Compound of Interest

Compound Name: AI-10-47

Cat. No.: B10824809

Get Quote

An In-depth Technical Guide to AI-10-47: A Small Molecule Inhibitor of the CBFβ-RUNX

Interaction

AI-10-47 is a small molecule inhibitor that targets the protein-protein interaction between Core-

Binding Factor β (CBFβ) and Runt-related transcription factor (RUNX) proteins. This interaction

is crucial for the function of the CBFβ-RUNX heterodimeric transcription factor complex, which

plays a pivotal role in normal development and is frequently dysregulated in various cancers,

including leukemia and basal-like breast cancer.[1][2] AI-10-47 was developed as a chemical

probe to study the effects of inhibiting this interaction and as a potential therapeutic agent.[1][3]

Core Properties of AI-10-47
The fundamental physicochemical and biological properties of AI-10-47 are summarized below.
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Property Value Reference

Mechanism of Action
Inhibitor of CBFβ-RUNX

binding
[4]

IC50
3.2 µM (in a FRET-based

assay)
[4]

Molecular Formula C13H8F3N3O [4]

Molecular Weight 279.22 g/mol [4]

CAS Number 1256094-31-1 [4]

Appearance Solid, Off-white to gray [4]

Solubility
100 mg/mL in DMSO (requires

sonication)
[4]

Mechanism of Action and Signaling Pathway
AI-10-47 functions by binding to CBFβ, thereby preventing its association with RUNX proteins.

[2] The CBFβ-RUNX complex is a heterodimeric transcription factor essential for the regulation

of genes involved in cellular processes such as proliferation, differentiation, and survival.[2] In a

normal physiological context, CBFβ enhances the DNA binding affinity of RUNX proteins.[1][5]

By disrupting this interaction, AI-10-47 effectively reduces the transcriptional activity of RUNX

proteins, leading to altered expression of their target genes.[1][2] This mechanism has shown

efficacy in cancer cells that are dependent on RUNX transcription factor activity.[1]

The simplified signaling pathway illustrating the mechanism of action of AI-10-47 is depicted

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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